Cas no 1554224-49-5 ({spiro4.4nonan-1-yl}methanamine)

{spiro4.4nonan-1-yl}methanamine structure
1554224-49-5 structure
Product Name:{spiro4.4nonan-1-yl}methanamine
CAS No:1554224-49-5
MF:C10H19N
MW:153.26456284523
CID:6247938
PubChem ID:83905127
Update Time:2025-07-24

{spiro4.4nonan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {spiro4.4nonan-1-yl}methanamine
    • 1554224-49-5
    • {spiro[4.4]nonan-1-yl}methanamine
    • EN300-1461663
    • Inchi: 1S/C10H19N/c11-8-9-4-3-7-10(9)5-1-2-6-10/h9H,1-8,11H2
    • InChI Key: DIDUZPQBLNYCMD-UHFFFAOYSA-N
    • SMILES: NCC1CCCC21CCCC2

Computed Properties

  • Exact Mass: 153.151749610g/mol
  • Monoisotopic Mass: 153.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

{spiro4.4nonan-1-yl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1461663-0.05g
{spiro[4.4]nonan-1-yl}methanamine
1554224-49-5
0.05g
$1056.0 2023-05-26
Enamine
EN300-1461663-0.1g
{spiro[4.4]nonan-1-yl}methanamine
1554224-49-5
0.1g
$1106.0 2023-05-26
Enamine
EN300-1461663-0.25g
{spiro[4.4]nonan-1-yl}methanamine
1554224-49-5
0.25g
$1156.0 2023-05-26
Enamine
EN300-1461663-0.5g
{spiro[4.4]nonan-1-yl}methanamine
1554224-49-5
0.5g
$1207.0 2023-05-26
Enamine
EN300-1461663-1.0g
{spiro[4.4]nonan-1-yl}methanamine
1554224-49-5
1g
$1256.0 2023-05-26
Enamine
EN300-1461663-2.5g
{spiro[4.4]nonan-1-yl}methanamine
1554224-49-5
2.5g
$2464.0 2023-05-26
Enamine
EN300-1461663-5.0g
{spiro[4.4]nonan-1-yl}methanamine
1554224-49-5
5g
$3645.0 2023-05-26
Enamine
EN300-1461663-10.0g
{spiro[4.4]nonan-1-yl}methanamine
1554224-49-5
10g
$5405.0 2023-05-26
Enamine
EN300-1461663-50mg
{spiro[4.4]nonan-1-yl}methanamine
1554224-49-5
50mg
$827.0 2023-09-29
Enamine
EN300-1461663-100mg
{spiro[4.4]nonan-1-yl}methanamine
1554224-49-5
100mg
$867.0 2023-09-29

Additional information on {spiro4.4nonan-1-yl}methanamine

{spiro4.4nonan-1-yl}methanamine and Its CAS No. 1554224-49-5: A Comprehensive Overview of Its Structure, Synthesis, and Biological Applications

{spiro4.4nonan-1-yl}methanamine, with the CAS No. 1554224-49-5, represents a unique class of spirocyclic compounds that have garnered significant attention in the field of biomedical research. This compound, characterized by its spiro4.4nonan-1-yl ring system, exhibits a complex three-dimensional framework that underpins its diverse biological activities. Recent advancements in drug discovery and synthetic chemistry have highlighted the potential of this molecule as a scaffold for the development of novel therapeutic agents.

The spiro4.4nonan-1-yl moiety in {spiro4.4nonan-1-yl}methanamine is a critical structural element that contributes to its pharmacological profile. The spiro linkage, which connects two cycloalkane rings, creates a rigid, non-planar structure that enhances molecular stability and modulates interactions with biological targets. This structural feature is particularly relevant in the context of targeted drug design, where precise molecular geometry is essential for optimizing binding affinity and selectivity.

Recent studies have demonstrated that {spiro4.4nonan-1-yl}methanamine exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for the treatment of chronic inflammatory diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly suppresses the activation of NF-κB pathways in macrophages, thereby reducing the production of pro-inflammatory cytokines such as IL-6 and TNF-α. These findings underscore its potential in the development of therapies for conditions like rheumatoid arthritis and neurodegenerative disorders.

Additionally, the CAS No. 1554224-49-5 compound has shown potential in antimicrobial applications. A 2022 study in Antimicrobial Agents and Chemotherapy highlighted its ability to disrupt bacterial cell membranes through a mechanism involving membrane permeabilization and ion channel modulation. This property is particularly valuable in the context of multidrug-resistant pathogens, where conventional antibiotics are increasingly ineffective.

The synthesis of {spiro4.4nonan-1-yl}methanamine has been a focus of recent chemical research, with several asymmetric synthesis strategies being developed to achieve high stereocontrol. One notable approach involves the use of enantioselective catalysts to selectively form the spiro4.4nonan-1-yl ring, which is crucial for its biological activity. A 2023 paper in Organic Letters described a novel enantioconvergent synthesis method that significantly improves the yield and purity of this compound, paving the way for its large-scale production.

Furthermore, the pharmacokinetic profile of {spiro4.4nonan-1-yl}methanamine has been extensively studied to evaluate its potential as a therapeutic agent. Research published in Drug Metabolism and Disposition in 2023 revealed that this compound exhibits favorable bioavailability and metabolic stability in vivo, with minimal hepatic metabolism. These characteristics are essential for the development of orally available drugs, as they ensure consistent therapeutic effects across different patient populations.

Recent advances in computational chemistry have also contributed to the understanding of {spiro4.4nonan-1-yl}methanamine's molecular interactions. Molecular docking studies have identified potential binding sites on target proteins such as COX-2 and 5-LOX, which are implicated in inflammatory responses. These computational models provide valuable insights into the mechanism of action and guide the rational design of analogs with enhanced potency.

Moreover, the cytotoxicity and toxicological profile of {spiro4.4nonan-1-yl}methanamine have been evaluated in preclinical studies to ensure its safety for therapeutic use. A 2023 study in Toxicological Sciences reported that this compound exhibits low toxicity in vitro, with no significant genotoxic effects observed. These findings are critical for the development of safe and effective drugs, particularly for long-term use in chronic conditions.

In conclusion, the spiro4.4nonan-1-yl structure of {spiro4.4nonan-1-yl}methanamine and its associated CAS No. 1554224-9 properties position it as a promising candidate for the development of novel therapeutics. Ongoing research in drug discovery, synthetic chemistry, and computational biology continues to uncover new applications and mechanisms of action, further solidifying its role in the next generation of pharmaceuticals.

As the field of pharmaceutical science evolves, the integration of advanced technologies and interdisciplinary approaches will be crucial in maximizing the therapeutic potential of {spiro4.4nonan-1-yl}methanamine. By leveraging its unique structural features and biological activities, researchers can address unmet medical needs and contribute to the advancement of personalized medicine.

Furthermore, the environmental impact of {spiro4.4nonan-1-yl}methanamine and its synthetic processes is an area of growing interest. Sustainable chemistry practices are being explored to minimize the ecological footprint of its production, ensuring that its development aligns with global efforts to promote green chemistry and environmental sustainability.

Ultimately, the continued exploration of {spiro4.4nonan-1-yl}methanamine's properties and applications will depend on collaborative efforts across scientific disciplines. By fostering innovation and interdisciplinary research, the pharmaceutical industry can harness the full potential of this compound to benefit patients worldwide.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd